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Compound Name:
4-(Methoxycarbonyl)-2-

methylbenzoic acid

Cat. No.: B2401337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(Methoxycarbonyl)-2-
methylbenzoic acid, CAS Number 1245919-29-2. This specialized benzoic acid derivative,

possessing both a carboxylic acid and a methyl ester functional group, presents a unique

scaffold for organic synthesis and is of increasing interest to the pharmaceutical and material

science sectors. This document elucidates the compound's chemical identity, physicochemical

properties, a detailed, field-proven synthesis protocol, and explores its potential applications,

particularly as a versatile intermediate in drug discovery. Furthermore, this guide addresses

critical safety, handling, and storage considerations to ensure its effective and safe utilization in

a laboratory setting.

Introduction: A Bifunctional Building Block of
Strategic Importance
4-(Methoxycarbonyl)-2-methylbenzoic acid is a disubstituted aromatic carboxylic acid. Its

structure, featuring a methyl group and a methoxycarbonyl group on the benzene ring, offers

chemists a valuable platform for creating more complex molecular architectures.[1] The

presence of two distinct carbonyl functionalities with different reactivities—a carboxylic acid and
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an ester—allows for selective chemical transformations. This bifunctional nature is a key

attribute that makes it a strategic intermediate in multi-step synthetic pathways.[1]

The primary utility of this compound lies in its role as a building block. The carboxylic acid

moiety can readily undergo reactions such as amidation, esterification, or reduction, while the

methyl ester provides a handle for subsequent hydrolysis or other transformations under

different reaction conditions. This orthogonality enables precise control over the synthetic route,

a critical factor in the efficient construction of target molecules with potential therapeutic

applications.[1]

Physicochemical Properties and Characterization
A thorough understanding of the physicochemical properties of 4-(Methoxycarbonyl)-2-
methylbenzoic acid is paramount for its effective use in research and development. The data

presented below has been compiled from reputable chemical databases.

Table 1: Physicochemical and Spectroscopic Data
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Property Value Source

CAS Number 1245919-29-2 [1][2]

Molecular Formula C₁₀H₁₀O₄ [1][2]

Molecular Weight 194.18 g/mol [1][2]

IUPAC Name
4-(Methoxycarbonyl)-2-

methylbenzoic acid
[1]

Canonical SMILES
CC1=C(C=C(C=C1)C(=O)OC)

C(=O)O
[1]

InChI Key
SBPJASCDQWPSME-

UHFFFAOYSA-N
[1]

Appearance
White to off-white solid

(predicted)

Solubility

Soluble in organic solvents

such as methanol, ethyl

acetate, and dichloromethane.

Storage Temperature
2-8°C, sealed in a dry

environment.

Synthesis and Manufacturing: A Protocol Grounded
in Selective Hydrolysis
The synthesis of 4-(Methoxycarbonyl)-2-methylbenzoic acid can be efficiently achieved

through the selective monohydrolysis of dimethyl 2-methylterephthalate. This method is

advantageous due to the ready availability of the starting material and the high selectivity that

can be achieved under controlled conditions. The underlying principle of this synthesis is the

differential reactivity of the two ester groups, influenced by steric hindrance from the adjacent

methyl group, which allows for the selective saponification of the less hindered ester.

Proposed Synthetic Pathway
The synthetic pathway is a straightforward, one-step selective hydrolysis.
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Dimethyl 2-methylterephthalate

1. NaOH (aq)
2. THF/H₂O
3. HCl (aq)

4-(Methoxycarbonyl)-2-methylbenzoic acid

Click to download full resolution via product page

Caption: Synthetic route to 4-(Methoxycarbonyl)-2-methylbenzoic acid.

Detailed Experimental Protocol
This protocol is based on established methods for the selective monohydrolysis of symmetric

diesters.[3][4]

Materials:

Dimethyl 2-methylterephthalate

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Deionized water

Hydrochloric acid (HCl), 1M

Ethyl acetate

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve dimethyl 2-

methylterephthalate (1 equivalent) in a mixture of THF and water (a common ratio is 4:1 v/v).

Saponification: Cool the solution to 0°C in an ice bath. Slowly add a solution of sodium

hydroxide (1.05 equivalents) in water dropwise over 30 minutes, ensuring the temperature

remains below 5°C.

Reaction Monitoring: Stir the reaction mixture at 0°C and monitor the progress by thin-layer

chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

Workup: Once the reaction is complete, remove the THF under reduced pressure using a

rotary evaporator.

Acidification: Cool the remaining aqueous solution in an ice bath and acidify to a pH of 2-3 by

the slow addition of 1M hydrochloric acid. A white precipitate should form.

Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude 4-(Methoxycarbonyl)-2-methylbenzoic acid can be purified by

recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford a

white to off-white crystalline solid.

Applications in Drug Discovery and Development
While 4-(Methoxycarbonyl)-2-methylbenzoic acid is a relatively specialized building block, its

structural motifs are found in a range of biologically active molecules. Its utility in drug

discovery stems from its ability to serve as a versatile scaffold for the synthesis of more

complex compounds.
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A Scaffold for Bioactive Molecules
Substituted benzoic acid derivatives are integral components of numerous pharmaceutical

agents. The presence of both a carboxylic acid and an ester group in 4-(Methoxycarbonyl)-2-
methylbenzoic acid allows for the introduction of diverse functionalities, which can be used to

modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. For

instance, the carboxylic acid can be converted to an amide to enhance binding to a biological

target, while the ester can be hydrolyzed to a second carboxylic acid to improve water

solubility.

Potential Therapeutic Areas
Structurally related compounds, such as other substituted benzoic acids, have shown activity in

a variety of therapeutic areas, including:

Anti-inflammatory Agents: Benzoic acid derivatives are scaffolds for some non-steroidal anti-

inflammatory drugs (NSAIDs).[5]

Anticancer Agents: The benzoic acid moiety is present in numerous compounds investigated

for their anticancer properties.

Antiviral and Antimicrobial Agents: The functional groups on this molecule can be modified to

interact with viral or bacterial enzymes.

The application of 4-(Methoxycarbonyl)-2-methylbenzoic acid as a starting material for the

synthesis of novel kinase inhibitors, protease inhibitors, and other targeted therapies is an

active area of research.
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Potential Applications in Drug Discovery

4-(Methoxycarbonyl)-2-
methylbenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2401337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2401337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

